Cas no 104662-23-9 (Anthra[1,2-b]furan,2-nitro-)

Anthra[1,2-b]furan,2-nitro- structure
Anthra[1,2-b]furan,2-nitro- structure
Product Name:Anthra[1,2-b]furan,2-nitro-
CAS No:104662-23-9
MF:C16H9NO3
MW:263.247564077377
CID:144466
PubChem ID:149345
Update Time:2025-04-19

Anthra[1,2-b]furan,2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Anthra[1,2-b]furan,2-nitro-
    • 2-Nitroanthra(1,2-b)furan
    • 2-nitronaphtho[2,3-g][1]benzofuran
    • 2-nitroanthra[1,2-b]furan
    • AC1L3YXH
    • ACMC-20m7g4
    • Anthra(1,2-b)furan, 2-nitro-
    • BRN 4481194
    • CHEMBL428145
    • nitro-2 anthra< 1,2-b> furanne
    • R-7688
    • DTXSID00146639
    • 104662-23-9
    • Inchi: 1S/C16H9NO3/c18-17(19)15-9-13-6-5-12-7-10-3-1-2-4-11(10)8-14(12)16(13)20-15/h1-9H
    • InChI Key: SKKPTIULHWFSGR-UHFFFAOYSA-N
    • SMILES: O1C(=CC2=CC=C3C=C4C=CC=CC4=CC3=C12)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 263.05827
  • Monoisotopic Mass: 263.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5
  • Topological Polar Surface Area: 59Ų

Experimental Properties

  • PSA: 56.28
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